Cas no 3249-68-1 (Ethyl butyrylacetate)

Ethyl butyrylacetate Properties

Names and Identifiers

• 3-KETOHEXANOIC ACID ETHYL ESTER
• 3-KETO-N-HEXANOIC ACID ETHYL ESTER
• 3-OXOHEXANOIC ACID ETHYL ESTER
• AKOS 220-93
• BUTYRYLACETIC ACID ETHYL ESTER
• ETHYL 3-KETOHEXANOATE
• ETHYL 3-OXOHEXANOATE
• Ethyl beta-ketohexanoate
• ETHYL B-KETOCAPROATE
• ETHYL BUTYROYL ACETATE
• ETHYL BUTYRYLACETATE
• FEMA 3683
• 3-oxo-hexanoicaciethylester
• Ethyl alpha-butyrylacetate
• Ethyl butyroacetate
• Butyrylacetic acid ethyl ester~Ethyl 3-oxohexanoate~3-Oxohexanoic acid ethyl ester
• ERHYL BUTYRYLACETATE
• Ehtyl butyryl acetate
• 3-Oxo-hexanoic acid ethyl ester
• EINECS 221-835-9
• ethyl 2-ethylacetoacetate
• ethyl 3-oxo-caproate
• ethyl 3-oxo-hexanoate
• FEMA No. 3683
• Hexanoic acid,3-oxo-,ethyl ester
• n-PrCOCH2CO2Et
• Ethylbutyrylacetate
• +Expand

• MDL： MFCD00009401
• InChIKey： KQWWVLVLVYYYDT-UHFFFAOYSA-N
• Inchi： 1S/C8H14O3/c1-3-5-7(9)6-8(10)11-4-2/h3-6H2,1-2H3
• SMILES： CCCC(=O)CC(=O)OCC
• BRN： 507689

Computed Properties

• Exact Mass: 158.09400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 158.094
• Heavy Atom Count: 11
• Complexity: 140
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• LogP: 1.30880
• PSA: 43.37000
• Refractive Index: n20/D 1.427(lit.)
• Water Partition Coefficient: Insoluble
• Boiling Point: 104 °C/22 mmHg(lit.)
• Melting Point: -44°C
• Flash Point: Fahrenheit: 194 ° f
  Celsius: 90 ° c
  
• FEMA: 3683
• Color/Form: Uncertain
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Solubility: Uncertain
• Density: 0.989 g/mL at 25 °C(lit.)

Ethyl butyrylacetate Security Information

• Symbol: GHS07
• RTECS：MO8420500
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Hazardous Material transportation number：NA 1993 / PGIII
• Hazard Statement： H227-H302+H312+H332
• Warning Statement： P210-P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Keep container closed when not in use. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Ethyl butyrylacetate Customs Data

• HS CODE：29183000
• Customs Data：

  China Customs Code:

  29183000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters